Cas no 716316-19-7 (1H-Imidazole,1-cyano-4-nitro-(9CI))
716316-19-7 structure
Product Name:1H-Imidazole,1-cyano-4-nitro-(9CI)
CAS No:716316-19-7
MF:C4H2N4O2
MW:138.084279537201
CID:558157
Update Time:2023-03-29
1H-Imidazole,1-cyano-4-nitro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-carbonitrile,4-nitro-
- 1H-Imidazole,1-cyano-4-nitro-(9CI)
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- Inchi: 1S/C4H2N4O2/c5-2-7-1-4(6-3-7)8(9)10/h1,3H
- InChI Key: KVXKHVHJOXXNOB-UHFFFAOYSA-N
- SMILES: C1N(C#N)C=C([N+]([O-])=O)N=1
Computed Properties
- Exact Mass: 138.018
- Monoisotopic Mass: 138.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 87.4A^2
1H-Imidazole,1-cyano-4-nitro-(9CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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